1. Home
  2. Product
  3. Main Products
  4. R,R-endo-lurasidone HCl
R,R-endo-lurasidone HCl R,R-endo-lurasidone HCl
Brand Name: Vulcanchem
CAS No.: 1318074-25-7
VCID: VC0173063
InChI: InChI=1S/C28H36N4O2S/c33-27-24-18-9-10-19(15-18)25(24)28(34)32(27)17-21-6-2-1-5-20(21)16-30-11-13-31(14-12-30)26-22-7-3-4-8-23(22)35-29-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2/t18-,19+,20-,21-,24-,25+/m0/s1
SMILES: C1CCC(C(C1)CN2CCN(CC2)C3=NSC4=CC=CC=C43)CN5C(=O)C6C7CCC(C7)C6C5=O
Molecular Formula: C28H36N4O2S
Molecular Weight: 492.67604

R,R-endo-lurasidone HCl

CAS No.: 1318074-25-7

Main Products

VCID: VC0173063

Molecular Formula: C28H36N4O2S

Molecular Weight: 492.67604

R,R-endo-lurasidone HCl - 1318074-25-7

CAS No. 1318074-25-7
Product Name R,R-endo-lurasidone HCl
Molecular Formula C28H36N4O2S
Molecular Weight 492.67604
IUPAC Name (1R,2R,6S,7S)-4-[[(1R,2R)-2-[[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]methyl]cyclohexyl]methyl]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione
Standard InChI InChI=1S/C28H36N4O2S/c33-27-24-18-9-10-19(15-18)25(24)28(34)32(27)17-21-6-2-1-5-20(21)16-30-11-13-31(14-12-30)26-22-7-3-4-8-23(22)35-29-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2/t18-,19+,20-,21-,24-,25+/m0/s1
SMILES C1CCC(C(C1)CN2CCN(CC2)C3=NSC4=CC=CC=C43)CN5C(=O)C6C7CCC(C7)C6C5=O
PubChem Compound 10074405
Last Modified Dec 01 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19